2-Cyclopropoxy-4-methylbenzaldehyde

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-methylbenzaldehyde
• InChI: InChI=1S/C11H12O2/c1-8-2-3-9(7-12)11(6-8)13-10-4-5-10/h2-3,6-7,10H,4-5H2,1H3
• InChI Key: LQSBKVBBQQOPMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C=O)OC2CC2

Description

2-Cyclopropoxy-4-methylbenzaldehyde is a benzaldehyde derivative featuring a cyclopropoxy substituent at the 2-position and a methyl group at the 4-position of the aromatic ring. Its molecular formula is C₁₁H₁₂O₂, with a molecular weight of 176.21 g/mol. This compound is hypothesized to serve as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals or agrochemicals, where cyclopropane rings are valued for their conformational rigidity and bioactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-4-methylbenzaldehyde can be achieved through various methods. One common approach involves the Claisen-Schmidt condensation reaction, where an aldehyde reacts with a ketone in the presence of a base to form an α,β-unsaturated ketone . This reaction can be optimized using microwave irradiation to produce the desired product in a short time with high yield .

Another method involves a two-step, one-pot reduction and cross-coupling procedure. This method employs a stable aluminum hemiaminal as a tetrahedral intermediate, protecting a latent aldehyde, making it suitable for subsequent cross-coupling with strong nucleophilic organometallic reagents .

Industrial Production Methods

Industrial production methods for 2-Cyclopropoxy-4-methylbenzaldehyde are not well-documented, likely due to its primary use in research settings. the methods mentioned above can be scaled up for industrial applications with appropriate optimization of reaction conditions and catalysts.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-4-methylbenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The cyclopropoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles under basic or acidic conditions.

Major Products

Oxidation: 2-Cyclopropoxy-4-methylbenzoic acid.

Reduction: 2-Cyclopropoxy-4-methylbenzyl alcohol.

Substitution: Products depend on the nucleophile used in the reaction.

Scientific Research Applications

2-Cyclopropoxy-4-methylbenzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used to study the effects of aldehyde-containing compounds on biological systems.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new drugs.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-methylbenzaldehyde involves its interaction with cellular components. As an aldehyde, it can form covalent bonds with nucleophilic sites in proteins and other biomolecules, potentially disrupting their function. This compound may also act as a redox-active agent, disrupting cellular redox homeostasis and antioxidation systems .

Comparison with Similar Compounds

Structural and Functional Comparison

The structural differences between 2-Cyclopropoxy-4-methylbenzaldehyde and related benzaldehyde derivatives significantly impact their chemical behavior. A comparative analysis is provided below:

Compound Name	Substituents	Molecular Formula	Key Structural Features
2-Cyclopropoxy-4-methylbenzaldehyde	2-cyclopropoxy, 4-methyl	C₁₁H₁₂O₂	Cyclopropoxy group (electron-withdrawing, steric hindrance); methyl enhances lipophilicity.
4-(Bromomethyl)benzaldehyde	4-bromomethyl	C₈H₇BrO	Bromine atom (leaving group for nucleophilic substitution); high reactivity.
2-Hydroxy-4-methoxybenzaldehyde	2-hydroxy, 4-methoxy	C₈H₈O₃	Hydroxy group (hydrogen bonding capacity); methoxy enhances electron density on the ring.

Key Insights :

• The cyclopropoxy group in the target compound may confer resistance to enzymatic degradation compared to methoxy or hydroxy groups, which are more metabolically labile.
• 4-(Bromomethyl)benzaldehyde is highly reactive due to the bromine atom, making it useful in cross-coupling reactions, whereas the cyclopropoxy analog’s reactivity is modulated by steric effects.

Key Insights :

• The cyclopropane ring in the target compound may introduce unique metabolic pathways, but its toxicity profile remains speculative without empirical data.
• Brominated analogs like 4-(Bromomethyl)benzaldehyde require stringent safety protocols due to their reactivity and irritancy .